![molecular formula C19H19ClN2O4 B2930975 5-chloro-2-methoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide CAS No. 941889-96-9](/img/structure/B2930975.png)
5-chloro-2-methoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-chloro-2-methoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide” is an organic compound . It is used as an intermediate in the synthesis of other compounds .
Molecular Structure Analysis
The molecular structure of this compound includes a benzamide group with methoxy and chloro substituents, and a phenyl group with a methoxy substituent . The exact structure can be represented by the SMILES string: COc1ccc(Cl)cc1C(=O)NCCc2ccc(cc2)S(N)(=O)=O .Physical And Chemical Properties Analysis
This compound has a molecular weight of 368.84 . It has a melting point of 209-214 °C . The CAS Number is 16673-34-0 .Scientific Research Applications
Enantioselective Synthesis and Chemical Analysis
Research has been directed towards the synthesis of complex molecules, including those related to 5-chloro-2-methoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide. For instance, studies on enantioselective synthesis techniques have provided insights into the preparation of structurally related compounds. Such methodologies are crucial for developing pharmaceuticals with specific enantiomeric purity, which can significantly affect the therapeutic efficacy and safety profile of drugs (Calvez, Chiaroni, & Langlois, 1998).
Pharmacological Properties and Receptor Agonist Potential
Another area of research has explored the pharmacological properties of benzamide derivatives, focusing on their agonist activity at specific serotonin receptors. This includes studies on compounds structurally similar to this compound, investigating their potential to modulate gastrointestinal motility through serotonin 4 receptor activation. Such research is fundamental in the development of novel prokinetic agents with minimized side effects (Sonda, Katayama, Kawahara, Sato, & Asano, 2004).
Bioanalytical Method Development
The quantitative analysis of compounds akin to this compound in biological matrices is critical for pharmacokinetic evaluations. Research efforts have been dedicated to developing and validating new bioanalytical methods that enable the precise measurement of such compounds in plasma and whole blood, facilitating the assessment of their pharmacokinetic profiles (Zalavadia, 2016).
Anticancer Research
Investigations into the cytotoxicity of related compounds provide valuable information on their potential as anticancer agents. For example, studies on quinazolinone derivatives, starting from precursors similar to the mentioned compound, have shown significant cytotoxic effects against various cancer cell lines. This research contributes to the identification of new therapeutic options for cancer treatment (Hour, Yang, Lien, Kuo, & Huang, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
It has been reported as an intermediate in the synthesis of glyburide , a drug used to treat type 2 diabetes. Glyburide primarily targets the ATP-sensitive potassium channels in pancreatic beta cells, stimulating insulin release .
Mode of Action
Given its role as an intermediate in the synthesis of glyburide , it may contribute to the overall mechanism of action of glyburide, which involves closing ATP-sensitive potassium channels in the pancreatic beta cell membrane, leading to depolarization and insulin release .
Biochemical Pathways
As an intermediate in the synthesis of glyburide , it may indirectly influence the insulin signaling pathway.
Result of Action
As an intermediate in the synthesis of glyburide , its ultimate effect may contribute to the reduction of blood glucose levels by stimulating insulin release .
Properties
IUPAC Name |
5-chloro-2-methoxy-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O4/c1-25-16-7-5-12(20)10-14(16)19(24)21-13-6-8-17(26-2)15(11-13)22-9-3-4-18(22)23/h5-8,10-11H,3-4,9H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VODLOLNFFHWXMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=C(C=C2)OC)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.